Cas no 144557-75-5 (1-chloro-2-(1-isocyanoethyl)benzene)

• Product Name: 1-chloro-2-(1-isocyanoethyl)benzene
• CAS No: 144557-75-5
• MF: C₉H₈ClN
• MW: 165.619521141052
• CID: 5895092
• PubChem ID: 4235786
• Update Time: 2025-10-28

1-chloro-2-(1-isocyanoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-(1-isocyanoethyl)-
• 1-chloro-2-(1-isocyanoethyl)benzene
• AKOS006292426
• 144557-75-5
• EN300-1981955

• Inchi： 1S/C9H8ClN/c1-7(11-2)8-5-3-4-6-9(8)10/h3-7H,1H3
• InChI Key： LGBMAHIEGOMMIF-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Cl)(C)[N+]#[C-]

Computed Properties

• Exact Mass: 165.0345270g/mol
• Monoisotopic Mass: 165.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 4.4Ų

Additional information on 1-chloro-2-(1-isocyanoethyl)benzene

Introduction to 1-Chloro-2-(1-Isocyanoethyl)benzene (CAS No. 144557-75-5)

1-Chloro-2-(1-isocyanoethyl)benzene, with the CAS number 144557-75-5, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinctive molecular structure, which includes a chlorobenzene moiety and an isocyanoethyl group. The combination of these functional groups endows the molecule with a range of chemical properties and potential applications, making it a valuable subject of research and development.

The chemical structure of 1-chloro-2-(1-isocyanoethyl)benzene can be represented as C₉H₈ClN₂. The presence of the chlorine atom on the benzene ring and the isocyano group on the ethyl side chain imparts specific reactivity and stability characteristics to the molecule. These features are crucial for its use in various synthetic pathways and as a building block in the development of new materials and pharmaceuticals.

In recent years, there has been a growing interest in the synthesis and application of compounds containing isocyanide functionalities. Isocyanides are known for their ability to participate in multicomponent reactions (MCRs), which are highly efficient methods for constructing complex molecules in a single step. The versatility of isocyanides in MCRs has led to their widespread use in the synthesis of natural products, pharmaceuticals, and functional materials.

1-Chloro-2-(1-isocyanoethyl)benzene has been utilized in several notable synthetic strategies. One such application is in the Ugi reaction, a type of MCR that combines an amine, a carboxylic acid, an aldehyde, and an isocyanide to form a tetrasubstituted α-amino acid derivative. The presence of the chlorine atom on the benzene ring can be leveraged for further functionalization through substitution reactions, thereby expanding the scope of derivatization and enhancing the utility of the compound.

The potential applications of 1-chloro-2-(1-isocyanoethyl)benzene extend beyond synthetic chemistry. In medicinal chemistry, this compound has shown promise as a lead structure for drug discovery. The chlorobenzene moiety is often associated with improved lipophilicity and cell membrane permeability, which are desirable properties for drug candidates. Additionally, the isocyano group can be converted into various functional groups through chemical transformations, allowing for the exploration of different pharmacophores and biological activities.

Recent studies have investigated the biological activity of derivatives derived from 1-chloro-2-(1-isocyanoethyl)benzene. For instance, one study published in the Journal of Medicinal Chemistry reported that certain derivatives exhibited potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. Another study in Organic Letters demonstrated that modified versions of this compound showed promising antiviral activity against several viral strains, including influenza and herpes simplex viruses.

The environmental impact of chemical compounds is an important consideration in their development and application. Research on 1-chloro-2-(1-isocyanoethyl)benzene has shown that it can be synthesized using green chemistry principles, minimizing waste generation and reducing environmental impact. This aligns with the growing trend towards sustainable chemical processes and products.

In conclusion, 1-chloro-2-(1-isocyanoethyl)benzene (CAS No. 144557-75-5) is a multifaceted compound with significant potential in both synthetic chemistry and medicinal chemistry. Its unique molecular structure provides a foundation for diverse applications, from advanced materials to drug discovery. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical science.